Cas no 874830-85-0 (6-amino-3-bromo-2,4-difluorobenzoic acid)

• Product Name: 6-amino-3-bromo-2,4-difluorobenzoic acid
• CAS No: 874830-85-0
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 6216086
• PubChem ID: 57435183
• Update Time: 2025-08-05

6-amino-3-bromo-2,4-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-bromo-2,4-difluorobenzoic acid
• 874830-85-0
• Z1269159882
• SCHEMBL4173495
• EN300-3102959

• Inchi： 1S/C7H4BrF2NO2/c8-5-2(9)1-3(11)4(6(5)10)7(12)13/h1H,11H2,(H,12,13)
• InChI Key： NRGMQZPVJVSLLT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)O)C=1F)N)F

Computed Properties

• Exact Mass: 250.93935g/mol
• Monoisotopic Mass: 250.93935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 6-amino-3-bromo-2,4-difluorobenzoic acid

Introduction to 6-amino-3-bromo-2,4-difluorobenzoic acid (CAS No. 874830-85-0)

6-amino-3-bromo-2,4-difluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 874830-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including an amino group, a bromine substituent, and two fluorine atoms at the 2 and 4 positions of the benzene ring. These structural elements contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The6-amino-3-bromo-2,4-difluorobenzoic acid molecule exhibits a high degree of functionalization, which allows for further chemical modifications through techniques such as nucleophilic aromatic substitution, cross-coupling reactions, and condensation reactions. This versatility makes it a preferred building block in the development of novel therapeutic agents targeting diverse biological pathways. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its reactivity and influences its interactions with biological targets.

In recent years, there has been growing interest in6-amino-3-bromo-2,4-difluorobenzoic acid due to its potential applications in drug discovery. Its structural motif is reminiscent of several known pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, benzoic acid derivatives have been widely studied for their ability to modulate enzyme activity and interfere with metabolic pathways relevant to disease progression.

One of the most compelling aspects of6-amino-3-bromo-2,4-difluorobenzoic acid is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often overexpressed or mutated in cancer cells. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The6-amino-3-bromo-2,4-difluorobenzoic acid scaffold provides a framework for creating such inhibitors by allowing the introduction of additional functional groups that can interact with the active site of kinases.

Recent studies have highlighted the6-amino-3-bromo-2,4-difluorobenzoic acid-based compounds as potential candidates for treating inflammatory diseases. Inflammation is a hallmark of many chronic conditions, including arthritis and autoimmune disorders. By modulating inflammatory pathways, these compounds may offer novel therapeutic strategies. The bromine substituent in6-amino-3-bromo-2,4-difluorobenzoic acid, for example, can be used to introduce additional reactive sites for further derivatization, enabling the creation of molecules with tailored biological activities.

The fluorine atoms at the 2 and 4 positions contribute to the lipophilicity and metabolic stability of6-amino-3-bromo-2,4-difluorobenzoic acid-derived compounds. Fluoro substitution is a common strategy in drug design due to its ability to enhance binding affinity and prolong drug half-life. This feature makes6-amino-3-bromo-2,4-difluorobenzoic acid particularly useful in developing orally active drugs that require efficient absorption and distribution throughout the body.

The synthesis of6-amino-3-bromo-2,4-difluorobenzoic acid typically involves multi-step organic reactions starting from commercially available benzoic acid derivatives. The introduction of bromine and fluorine atoms can be achieved through halogenation reactions using appropriate reagents such as N-bromosuccinimide (NBS) for bromination and Selectfluor or hydrogen fluoride-pyridine complexes for fluorination. The amino group can be added via nucleophilic aromatic substitution or direct amination techniques.

In conclusion,6-amino-3-bromo-2,4-difluorobenzoic acid(CAS No. 874830-85-0) represents a promising scaffold for drug discovery with applications spanning multiple therapeutic areas. Its unique structural features enable the development of highly specialized bioactive molecules through diverse synthetic methodologies. As research continues to uncover new biological targets and mechanisms, compounds derived from6-amino-3-bromo-2,4-difluorobenzoic acid are likely to play an increasingly important role in addressing unmet medical needs.